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Compound of Interest

Compound Name: AGI-24512

Cat. No.: B15602749

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the crystal structure of the allosteric

inhibitor AGI-24512 in complex with its target, Methionine Adenosyltransferase 2A (MAT2A).

The structural and functional data presented herein are crucial for understanding the

mechanism of inhibition and for the rational design of next-generation MAT2A inhibitors for

therapeutic applications, particularly in the context of MTAP-deleted cancers.

Quantitative Data Summary
The following tables summarize the key quantitative data associated with the AGI-24512-

MAT2A complex.

Table 1: Crystallographic Data for AGI-24512-MAT2A
Complex (PDB ID: 7KCF)
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Parameter Value Reference

PDB ID 7KCF [1]

Resolution (Å) 1.10 [1]

R-Value Work 0.147 [1]

R-Value Free 0.160 [1]

Space Group I 2 2 2 [1]

Unit Cell Dimensions (Å)
a=68.195, b=94.376,

c=116.208
[1]

Unit Cell Angles (°) α=90, β=90, γ=90 [1]

Table 2: AGI-24512 In Vitro Activity
Parameter Value (nM) Reference

MAT2A Enzymatic IC50 8 [2]

HCT116 MTAP-/- Cellular SAM

IC50
100

HCT116 MTAP-/- Cellular

Proliferation IC50
100

PRMT5-mediated SDMA

marks IC50 in MTAP-/- cells
95

Experimental Protocols
Detailed methodologies for the key experiments that elucidated the structure and function of

the AGI-24512-MAT2A complex are provided below.

Recombinant Human MAT2A Expression and
Purification
Full-length human MAT2A was expressed and purified for crystallization and biochemical

assays.[2]
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Expression:

The full-length human MAT2A gene was cloned into a pET21a-based expression vector.[2]

The construct was transformed into Escherichia coli BL21(DE3) cells.[2]

Cells were grown in a large-scale fermenter and protein expression was induced with

isopropyl β-D-1-thiogalactopyranoside (IPTG).[2]

Purification:

The cell pellet was harvested by centrifugation and resuspended in a lysis buffer.

Cells were lysed by sonication, and the lysate was cleared by centrifugation.

The supernatant containing the soluble MAT2A protein was loaded onto a Ni-NTA affinity

chromatography column.

The column was washed with a buffer containing a low concentration of imidazole to remove

non-specifically bound proteins.

Recombinant MAT2A was eluted from the column using a high concentration of imidazole.

The eluted protein was further purified by size-exclusion chromatography to obtain a

homogenous protein preparation.

The purity and integrity of the protein were assessed by SDS-PAGE.

Crystallization of the MAT2A-SAM-AGI-24512 Ternary
Complex
The crystal structure of MAT2A in complex with S-adenosylmethionine (SAM) and AGI-24512
was determined by X-ray crystallography.[1]

Purified MAT2A protein was concentrated to 10 mg/mL.

The protein was incubated with 1 mM SAM and a 1.5-fold molar excess of AGI-24512.
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Crystallization was performed using the hanging drop vapor diffusion method at 291 K

(18°C).[1]

The crystallization drops were prepared by mixing equal volumes of the protein-ligand

solution and the reservoir solution.

The reservoir solution contained 0.2 M LiCl, 0.1 M Tris pH 8.4, and 20% (w/v) PEG 6000.[1]

Crystals of the ternary complex appeared and grew to their final size over several days.

X-ray Data Collection and Structure Determination
Crystals were cryo-protected using the reservoir solution supplemented with 10% ethylene

glycol and flash-cooled in liquid nitrogen.[1]

X-ray diffraction data were collected at a synchrotron source.

The data were processed and scaled using standard crystallographic software.

The structure was solved by molecular replacement using a previously determined structure

of MAT2A as the search model.

The model was refined, and the AGI-24512 and SAM molecules were built into the electron

density map.

The final structure was validated and deposited in the Protein Data Bank with the accession

code 7KCF.[1]

MAT2A Enzymatic Inhibition Assay
The inhibitory activity of AGI-24512 against MAT2A was determined using a biochemical assay

that measures the production of inorganic phosphate, a byproduct of the MAT2A-catalyzed

reaction.[2]

The assay was performed in a 384-well plate format.

A dilution series of AGI-24512 in DMSO was prepared.
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The MAT2A enzyme was pre-incubated with the inhibitor for a defined period.

The enzymatic reaction was initiated by the addition of the substrates, L-methionine and ATP.

The final concentrations were 400 µM for L-methionine and 500 µM for ATP.[2]

The reaction was allowed to proceed for 60 minutes at 25°C.[2]

The reaction was stopped, and the amount of liberated inorganic phosphate was quantified

using a colorimetric detection reagent (PiColorLock Gold kit).[2]

The IC50 value was determined by fitting the dose-response data to a four-parameter logistic

equation.

Visualizations
The following diagrams illustrate key pathways and workflows related to the AGI-24512-MAT2A

interaction.

MAT2A Signaling Pathway and Synthetic Lethality in
MTAP-Deleted Cancers
Caption: MAT2A signaling in normal versus MTAP-deleted cancer cells, highlighting the

mechanism of synthetic lethality with AGI-24512.

Experimental Workflow for Crystal Structure
Determination
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Caption: Workflow for the determination of the AGI-24512-MAT2A-SAM crystal structure.
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Workflow for MAT2A Enzymatic Inhibition Assay
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Caption: Workflow for determining the IC50 of AGI-24512 against MAT2A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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